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Compound of Interest

Compound Name: N-(3-chloropyridin-2-yl)benzamide

Cat. No.: B8570667

N-(3-chloropyridin-2-yl)benzamide: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(3-chloropyridin-2-
yl)benzamide, a compound of interest in medicinal chemistry and drug discovery. Due to its
status as a potentially novel compound, this document outlines a proposed synthetic pathway,
predicted physicochemical properties, and a review of the biological activities of structurally
related analogues. This guide is intended to serve as a foundational resource for researchers
and professionals engaged in the exploration of new chemical entities for therapeutic
applications.

Introduction

N-aryl benzamides are a significant class of compounds in medicinal chemistry, known to
exhibit a wide range of biological activities. The incorporation of a substituted pyridine ring, as
in the case of N-(3-chloropyridin-2-yl)benzamide, can significantly influence the molecule's
steric and electronic properties, potentially leading to novel pharmacological profiles. This
document details the essential technical information for the synthesis and potential evaluation
of this target compound.
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Chemical Identity and Structure

As of the latest database searches, a specific CAS number for N-(3-chloropyridin-2-
yl)benzamide has not been assigned, suggesting it is not a widely cataloged compound. The
molecular structure consists of a benzamide moiety where the nitrogen atom is attached to the
2-position of a 3-chloropyridine ring.

Molecular Formula: C12HsCIN20
Molecular Weight: 232.67 g/mol
Structure:

Caption: Chemical structure of N-(3-chloropyridin-2-yl)benzamide.

Proposed Synthesis

A reliable method for the synthesis of N-(pyridin-2-yl)benzamides involves the acylation of a 2-
aminopyridine derivative with a benzoylating agent.[1]
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Caption: Proposed synthetic workflow for N-(3-chloropyridin-2-yl)benzamide.

Experimental Protocol

This protocol is based on general procedures for the synthesis of N-substituted benzamides.[2]
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Materials:

2-amino-3-chloropyridine

e Benzoyl chloride

e Anhydrous pyridine

e Dichloromethane (DCM)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs3) solution
e Brine

e Anhydrous magnesium sulfate (MgSQOa)
e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

e Separatory funnel

e Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 2-amino-3-chloropyridine (1.0 eq) in anhydrous
pyridine under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C in an ice bath.

Slowly add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
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e Monitor the reaction progress by Thin Layer Chromatography (TLC).
e Upon completion, dilute the reaction mixture with dichloromethane.
e Wash the organic layer successively with 1 M HCI, saturated NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced pressure
using a rotary evaporator.

» Purify the crude product by column chromatography on silica gel or by recrystallization to
obtain the pure N-(3-chloropyridin-2-yl)benzamide.

Physicochemical Properties

The properties of the starting material, 2-amino-3-chloropyridine, are well-documented and can
be used to inform the synthesis. The properties of the final product are predicted based on its
structure.

Table 1: Physicochemical Data

2-amino-3-chloropyridine N-(3-chloropyridin-2-
Property

(Starting Material)[3] yl)benzamide (Predicted)

Molecular Formula CsHsCIN2 C12H9CIN20

Molecular Weight 128.56 g/mol 232.67 g/mol

Appearance Solid Solid (predicted)

Melting Point 60-64 °C Not available

Boiling Point Not available Not available

Solubility Soluble in organic solvents Solu?le in organic solvents

(predicted)
pKa Not available Not available

Potential Biological Activity and Signaling Pathways
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While no specific biological data exists for N-(3-chloropyridin-2-yl)benzamide, the broader
class of N-(pyridin-2-yl)benzamide derivatives has been investigated for various therapeutic
applications.[4][5]

Table 2: Biological Activities of Structurally Related Compounds

. . .. Potential
Compound Class Biological Activity L. Reference
Application
N-(pyridin-2-
g ] Allosteric activators of o ]
yl)benzamide ) Antidiabetic [1]
glucokinase
analogues
Antimycobacterial,
Chloro-2-hydroxy-N- ) o )
) antifungal, Anti-infective [5]
arylalkyl-benzamides ) )
antibacterial
Benzamide ]
o Antitumor Oncology [6]
derivatives
Pyridine-linked 1,2,4-
oxadiazole Insecticidal, fungicidal ~ Agrochemical [4]

benzamides

Based on these findings, it is plausible that N-(3-chloropyridin-2-yl)benzamide could be
investigated for similar activities. For instance, its potential as an antimicrobial agent could
involve the disruption of bacterial cell wall synthesis or inhibition of essential enzymes.
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Caption: Hypothetical signaling pathway for antimicrobial activity.

Conclusion

N-(3-chloropyridin-2-yl)benzamide represents an unexplored chemical entity with potential
for biological activity, given the known properties of related compounds. This guide provides a
foundational framework for its synthesis and initial evaluation. Further research is warranted to
isolate and characterize this compound and to explore its pharmacological profile in various in
vitro and in vivo models. The detailed experimental protocol and comparative data presented
herein should facilitate such future investigations by researchers in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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